Cas no 697-66-5 (Benzothiazolium, 3-methyl-)
Benzothiazolium, 3-methyl- structure
Product Name:Benzothiazolium, 3-methyl-
Benzothiazolium, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazolium, 3-methyl-
- 3-methyl-1,3-benzothiazol-3-ium
- DTXSID40274728
- 697-66-5
- CHEMBL415702
- SCHEMBL2271462
-
- Inchi： 1S/C8H8NS/c1-9-6-10-8-5-3-2-4-7(8)9/h2-6H,1H3/q+1
- InChI Key： UKJRKKQWBUZLPP-UHFFFAOYSA-N
- SMILES： S1C=[N+](C)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 150.03784
- Monoisotopic Mass: 150.03774543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 32.1Ų
Experimental Properties
- PSA: 3.88
Benzothiazolium, 3-methyl- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
697-66-5 (Benzothiazolium, 3-methyl-) Related Products
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